Cas no 2229382-69-6 (tert-butyl N-5-(2-aminopropanoyl)-2-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-5-(2-aminopropanoyl)-2-hydroxyphenylcarbamate
• CAS No: 2229382-69-6
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• CID: 6257776
• PubChem ID: 165710546
• Update Time: 2025-05-19

tert-butyl N-5-(2-aminopropanoyl)-2-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(2-aminopropanoyl)-2-hydroxyphenylcarbamate
• 2229382-69-6
• EN300-1872294
• tert-butyl N-[5-(2-aminopropanoyl)-2-hydroxyphenyl]carbamate

• Inchi： 1S/C14H20N2O4/c1-8(15)12(18)9-5-6-11(17)10(7-9)16-13(19)20-14(2,3)4/h5-8,17H,15H2,1-4H3,(H,16,19)
• InChI Key： OCOFVFNWJCYBNO-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C=CC(=C1)C(C(C)N)=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.14230712g/mol
• Monoisotopic Mass: 280.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 102Ų

Additional information on tert-butyl N-5-(2-aminopropanoyl)-2-hydroxyphenylcarbamate

Comprehensive Overview of tert-butyl N-5-(2-aminopropanoyl)-2-hydroxyphenylcarbamate (CAS No. 2229382-69-6)

tert-butyl N-5-(2-aminopropanoyl)-2-hydroxyphenylcarbamate (CAS No. 2229382-69-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique carbamate and hydroxyphenyl functional groups, is widely studied for its potential applications in drug development and molecular biology. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its structural versatility and reactivity.

The compound's CAS number 2229382-69-6 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory frameworks. Its molecular structure features a tert-butyl group, which enhances stability, and an aminopropanoyl moiety, which contributes to its bioactivity. These attributes make it a valuable candidate for exploring structure-activity relationships (SAR) in medicinal chemistry. Recent studies have highlighted its potential in targeting specific enzymes or receptors, aligning with the growing demand for precision medicine and personalized therapeutics.

In the context of current scientific trends, tert-butyl N-5-(2-aminopropanoyl)-2-hydroxyphenylcarbamate is often discussed alongside green chemistry and sustainable synthesis. Researchers are exploring eco-friendly methods to produce this compound, minimizing waste and energy consumption. This aligns with global efforts to reduce the environmental footprint of chemical manufacturing. Additionally, its potential applications in bioconjugation and proteomics have made it a topic of interest in life sciences and biotechnology.

The compound's relevance extends to drug discovery, where it is investigated as a precursor for small-molecule inhibitors and therapeutic agents. Its hydroxyphenyl group, in particular, is known to interact with biological targets, making it a promising scaffold for designing new drugs. With the rise of computational chemistry and AI-driven drug design, researchers are leveraging in silico models to predict the compound's behavior and optimize its properties. This approach accelerates the discovery process and reduces reliance on traditional trial-and-error methods.

Another area of interest is the compound's potential role in neurodegenerative disease research. Given the increasing prevalence of conditions like Alzheimer's and Parkinson's, scientists are exploring novel compounds that can modulate key pathways involved in these diseases. The aminopropanoyl moiety in tert-butyl N-5-(2-aminopropanoyl)-2-hydroxyphenylcarbamate may offer insights into developing neuroprotective agents, addressing a critical unmet medical need.

From a commercial perspective, the demand for high-purity tert-butyl N-5-(2-aminopropanoyl)-2-hydroxyphenylcarbamate is rising, driven by its applications in contract research organizations (CROs) and pharmaceutical companies. Suppliers are focusing on scalable synthesis methods to meet this demand while maintaining stringent quality standards. The compound's CAS registry number 2229382-69-6 ensures transparency and traceability, which are essential for regulatory compliance and supply chain management.

In summary, tert-butyl N-5-(2-aminopropanoyl)-2-hydroxyphenylcarbamate (CAS No. 2229382-69-6) represents a versatile and promising compound in modern chemistry and drug development. Its unique structural features, combined with its potential applications in biomedical research and therapeutic innovation, make it a subject of ongoing exploration. As scientific advancements continue, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and biotechnology.